![molecular formula C11H6BrN3O3S B2921240 N-(5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)furan-2-carboxamide CAS No. 1021036-20-3](/img/structure/B2921240.png)
N-(5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)furan-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)furan-2-carboxamide, also known as BTOF, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. BTOF is a heterocyclic organic compound that contains a furan ring and an oxadiazole ring. It has a molecular formula of C13H7BrN4O2 and a molecular weight of 341.13 g/mol.
Scientific Research Applications
Application in Antibacterial Activity
Specific Scientific Field
Summary of the Application
Furan derivatives have taken on a special position in the realm of medicinal chemistry due to their remarkable therapeutic efficacy . They have been employed as medicines in a number of distinct disease areas .
Methods of Application or Experimental Procedures
The inclusion of the furan nucleus is an essential synthetic technique in the search for new drugs .
Results or Outcomes
Furan-containing compounds exhibit a wide range of advantageous biological and pharmacological characteristics . They have been used to create numerous innovative antibacterial agents .
Application in Synthesis of Imine Derivatives
Specific Scientific Field
Summary of the Application
Imine derivatives have been synthesized via Suzuki cross coupling of N - (4-bromophenyl)-1- (3-bromothiophen-2-yl)methanimine with various arylboronic acids .
Methods of Application or Experimental Procedures
The Suzuki cross coupling of N - (4-bromophenyl)-1- (3-bromothiophen-2-yl)methanimine with various arylboronic acids has been investigated .
Results or Outcomes
A variety of imine derivatives have been synthesized in moderate to good yields (58–72%) .
Application in Antimicrobial Activity
Specific Scientific Field
Summary of the Application
Furan derivatives have been used to develop a wide range of antimicrobial drugs . These compounds have shown effectiveness against both gram-positive and gram-negative bacteria .
Methods of Application or Experimental Procedures
The synthesis of furan derivatives for antimicrobial applications typically involves the condensation of primary amines with carbonyl compounds .
Results or Outcomes
Furan-containing compounds have shown broad-spectrum biological activities, including antimicrobial effects . They have been used to treat multi-resistant illnesses with distinct mechanisms of action .
Application in Organic Synthesis
Summary of the Application
Furan derivatives have been used in the synthesis of various organic compounds . They are key components of pigments, dyes, polymer stabilizers, and corrosion inhibitors .
Methods of Application or Experimental Procedures
The synthesis of furan derivatives for organic synthesis often involves the Suzuki cross-coupling reaction .
Results or Outcomes
A variety of organic compounds have been synthesized using furan derivatives . These compounds have shown a wide range of industrial and pharmaceutical potential .
Application in Antibacterial Activity
Summary of the Application
Furan derivatives have been used to develop a wide range of antibacterial drugs . These compounds have shown effectiveness against both gram-positive and gram-negative bacteria .
Methods of Application or Experimental Procedures
The synthesis of furan derivatives for antibacterial applications typically involves the condensation of primary amines with carbonyl compounds .
Results or Outcomes
Furan-containing compounds have shown broad-spectrum biological activities, including antibacterial effects . They have been used to treat multi-resistant illnesses with distinct mechanisms of action .
properties
IUPAC Name |
N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6BrN3O3S/c12-8-4-3-7(19-8)10-14-15-11(18-10)13-9(16)6-2-1-5-17-6/h1-5H,(H,13,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBVJNVPCMBHAGU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C(=O)NC2=NN=C(O2)C3=CC=C(S3)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6BrN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]furan-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.